Cas no 6454-22-4 (2-Hexyl-4,5-dimethyl-1,3-dioxolane)

• Product Name: 2-Hexyl-4,5-dimethyl-1,3-dioxolane
• CAS No: 6454-22-4
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 509488
• Update Time: 2026-04-29

2-Hexyl-4,5-dimethyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-Hexyl-4,5-dimethyl-1,3-dioxolane
• 1,3-Dioxolane,2-hexyl-4,5-dimethyl-
• 1, 2-hexyl-4,5-dimethyl-
• 1, 4,5-dimethyl-2-hexyl-
• AC1L3T43
• CTK8J8379
• NSC6594
• NSC-6594
• SureCN3505674

• Inchi： InChI=1S/C11H22O2/c1-4-5-6-7-8-11-12-9(2)10(3)13-11/h9-11H,4-8H2,1-3H3
• InChI Key： MTNLKAOONWIMIT-UHFFFAOYSA-N
• SMILES： CCCCCCC1OC(C)C(C)O1

Computed Properties

• Exact Mass: 186.16206
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 18.46
• LogP: 3.10670
• FEMA: 4048 | 2-HEXYL-4,5-DIMETHYL-1,3-DIOXOLANE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolanes 1,3-dioxolanes

Additional information on 2-Hexyl-4,5-dimethyl-1,3-dioxolane

Introduction to 2-Hexyl-4,5-dimethyl-1,3-dioxolane (CAS No. 6454-22-4)

2-Hexyl-4,5-dimethyl-1,3-dioxolane, identified by the chemical abstracts service number 6454-22-4, is a heterocyclic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound belongs to the dioxolane family, a class of molecules characterized by a five-membered ring containing two oxygen atoms. The structural features of 2-Hexyl-4,5-dimethyl-1,3-dioxolane, particularly its alkyl and methyl substituents, contribute to its unique chemical properties and potential applications in various industrial and scientific domains.

The synthesis of 2-Hexyl-4,5-dimethyl-1,3-dioxolane typically involves the reaction of 1,3-propanediol with an appropriate alkene in the presence of a catalyst. This process often yields high purity and selectivity, making it a valuable intermediate in the production of more complex molecules. The compound's stability under various conditions and its ability to participate in nucleophilic substitution reactions make it a versatile building block in synthetic chemistry.

In recent years, 2-Hexyl-4,5-dimethyl-1,3-dioxolane has been explored for its potential applications in pharmaceuticals. Its dioxolane ring system is known to exhibit favorable interactions with biological targets, which has led to investigations into its role as a pharmacophore in drug design. Specifically, researchers have been interested in how the alkyl and methyl groups can be tailored to enhance binding affinity and reduce toxicity. Preliminary studies suggest that derivatives of 2-Hexyl-4,5-dimethyl-1,3-dioxolane may have applications in the treatment of neurological disorders and anti-inflammatory agents.

The chemical reactivity of 2-Hexyl-4,5-dimethyl-1,3-dioxolane also makes it a valuable tool in materials science. For instance, its ability to undergo ring-opening polymerization has been exploited in the development of novel polymers with enhanced mechanical properties. These polymers find applications in coatings, adhesives, and even biodegradable materials. The incorporation of functional groups into the polymer backbone can further tailor its properties for specific uses.

Another area where 2-Hexyl-4,5-dimethyl-1,3-dioxolane has shown promise is in the field of catalysis. The compound's structure allows it to act as a ligand or co-catalyst in various organic transformations. For example, it has been used in transition metal-catalyzed reactions to improve yield and selectivity. This capability is particularly important in industrial processes where efficiency and cost-effectiveness are critical.

Environmental considerations have also driven research into the sustainability of using 2-Hexyl-4,5-dimethyl-1,3-dioxolane. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, researchers are exploring ways to make the compound more biodegradable or less toxic to ecosystems. These efforts align with broader trends in green chemistry aimed at reducing the environmental footprint of chemical manufacturing.

The future prospects for 2-Hexyl-4,5-dimethyl-1,3-dioxolane are promising as ongoing research continues to uncover new applications and refine existing ones. Collaborative efforts between academia and industry are likely to accelerate innovation in this field. As our understanding of molecular interactions deepens, so too will our ability to harness the potential of compounds like 2-Hexyl-4,5-dimethyl-1,3-dioxolane for advanced technologies.